N1-(4-fluorobenzyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]oxamide
• InChI: InChI=1S/C19H17FN2O3S/c20-15-3-1-13(2-4-15)11-22-19(24)18(23)21-9-7-16-5-6-17(26-16)14-8-10-25-12-14/h1-6,8,10,12H,7,9,11H2,(H,21,23)(H,22,24)
• InChI Key: MQOJEVSYIOGXNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(=O)NCCC2=CC=C(S2)C3=COC=C3)F
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol

Description

“N1-(4-fluorobenzyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide” is a complex organic compound. It contains several functional groups and heterocyclic rings, including a furan ring, a thiophene ring, and an oxalamide group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings and the oxalamide group could result in a rigid structure with potential for interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the oxalamide group. These groups could participate in a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the heterocyclic rings and the oxalamide group could influence these properties.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• .

Antimalarial Properties

Indole-based molecules have been explored as antimalarial agents. While our compound lacks specific studies, its indole nucleus could be relevant in the fight against malaria.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, many compounds with heterocyclic rings have been found to have antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could explore its synthesis, its reactivity, its physical and chemical properties, and its potential uses. This could include studies to determine its biological activity and potential applications in medicine or other fields.